3-Chloro-5,8-dimethylquinolin-4(1H)-one

• CAS No.: 1204810-39-8
• Molecular Formula: C11H10ClNO
• Molecular Weight: 207.657
• IUPAC Name: 3-chloro-5,8-dimethyl-1H-quinolin-4-one
• InChI: InChI=1S/C11H10ClNO/c1-6-3-4-7(2)10-9(6)11(14)8(12)5-13-10/h3-5H,1-2H3,(H,13,14)
• InChI Key: ZWPSSGPSMNUOMN-UHFFFAOYSA-N
• SMILES: CC1=C2C(=C(C=C1)C)NC=C(C2=O)Cl
• Synonyms: 3-Chloro-5,8-dimethyl-4-hydroxyquinoline

Description

3-Chloro-5,8-dimethylquinolin-4(1H)-one is a synthetic quinolin-4-one derivative, a class of heterocyclic compounds recognized for a broad spectrum of biological activities. Quinolin-4-ones, also known as azaflavones, are valuable scaffolds in medicinal chemistry and drug discovery due to their structural similarity to naturally occurring alkaloids found in plants and microorganisms . The core quinolin-4-one structure is a privileged pharmacophore, enabling extensive functionalization to develop novel therapeutic agents . This compound is of significant research value for exploring new antibacterial agents, particularly in the face of emerging antibiotic resistance . Beyond antibacterial applications, quinolin-4-one derivatives have garnered considerable interest for their antiproliferative effects. Researchers are actively investigating their potential as anticancer agents, as certain derivatives can induce apoptosis in cancer cells and inhibit angiogenesis, the process of new blood vessel formation that tumors rely on . The specific chloro and methyl substituents on the 3-Chloro-5,8-dimethylquinolin-4(1H)-one scaffold make it a promising intermediate for structure-activity relationship (SAR) studies aimed at developing new therapeutic candidates with enhanced potency and novel mechanisms of action . The synthesis of quinolin-4-ones like this compound can be achieved through classical methods such as the Gould-Jacobs or Conrad-Limpach reactions, which involve the cyclization of aniline derivatives . Modern synthetic routes also employ transition metal catalysis or N-heterocyclic carbenes to access a wide array of analogs . Please note: This product is sold as a solid and is intended for research and laboratory use only. It is not intended for human, veterinary, or household use. Buyer assumes responsibility to confirm product identity and purity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

Quinolinone derivatives vary widely based on substituent type, position, and functional groups. Key structural analogs include:

Compound 89 (2-((ethyl(4-fluorobenzyl)amino)methyl)-7,8-dimethylquinolin-4(1H)-one) Substituents: Methyl groups at positions 7 and 8, with a complex 2-substituent containing an aminoethyl and fluorobenzyl moiety. Key Difference: The chloro group in the target compound is replaced by a functionalized side chain at position 2. Implications: The bulky 2-substituent in Compound 89 enhances its selectivity as a P2Y2 receptor agonist, while the 3-chloro group in the target compound may prioritize electrophilic reactivity.

3-Iodo-5,8-dimethoxyquinolin-4(1H)-one Substituents: Iodo at position 3, methoxy groups at positions 5 and 8. Key Difference: Methoxy groups (electron-donating) vs. methyl groups (electron-neutral), and iodo (larger, polarizable) vs. chloro (smaller, electronegative). Implications: The iodo group may enhance heavy-atom effects in crystallography, while methoxy groups could alter solubility and hydrogen-bonding capacity.

2-(Chloromethyl)-5,8-dimethylquinolin-4(1H)-one Substituents: Chloromethyl at position 2, methyl groups at 5 and 8. Key Difference: Chlorine is part of a methylene side chain at position 2 instead of a direct substituent at position 3. Implications: The chloromethyl group introduces a reactive site for further derivatization, unlike the fixed 3-chloro position in the target compound.

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position)	Key Properties
3-Chloro-5,8-dimethylquinolin-4(1H)-one	C₁₁H₁₀ClNO	207.66	Cl (3), CH₃ (5,8)	Higher lipophilicity vs. methoxy analogs
Compound 89	C₂₁H₂₄FN₃O₂	369.44	CH₃ (7,8), complex 2-substituent	Enhanced receptor selectivity
3-Iodo-5,8-dimethoxyquinolin-4(1H)-one	C₁₁H₁₀INO₃	331.11	I (3), OCH₃ (5,8)	Higher molecular weight, polarizability
2-(Chloromethyl)-5,8-dimethylquinolin-4(1H)-one	C₁₂H₁₂ClNO	221.68	ClCH₂ (2), CH₃ (5,8)	Reactive chloromethyl group

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 3-Chloro-5,8-dimethylquinolin-4(1H)-one, and what methodological considerations ensure high yields?

• A typical synthesis involves cyclization of substituted aniline derivatives using polyphosphoric acid (PPA) as a catalyst. For example, reacting 3-chloro-5,8-dimethylaniline with diketene under reflux conditions, followed by acid-mediated cyclization, yields the quinolinone core . Key considerations include controlling reaction temperature to minimize side products (e.g., over-oxidation) and optimizing stoichiometry of substituents to ensure regioselectivity. PPA is preferred for its ability to promote cyclization without requiring inert atmospheres .

Q. Which spectroscopic techniques are most effective for characterizing the structure of 3-Chloro-5,8-dimethylquinolin-4(1H)-one?

• Nuclear Magnetic Resonance (NMR): $^1$H and $^13$C NMR are critical for confirming substituent positions (e.g., distinguishing methyl groups at C5 and C8) and verifying the absence of tautomeric forms in the quinolinone ring .
• Mass Spectrometry (MS): High-resolution MS (HRMS) confirms molecular weight and isotopic patterns, particularly for chlorine-containing derivatives .
• Infrared (IR) Spectroscopy: Identifies carbonyl (C=O) stretching frequencies (~1650–1700 cm$^{-1}$) and C-Cl bonds (~550–600 cm$^{-1}$) .

Q. How does the chloro substituent at position 3 influence the compound’s reactivity compared to non-halogenated analogs?

• The electron-withdrawing chlorine atom increases electrophilicity at the C4 carbonyl, facilitating nucleophilic attacks (e.g., Grignard reactions at the ketone). This contrasts with non-halogenated analogs, where reduced electrophilicity may require harsher conditions for functionalization . Chlorine also enhances stability against oxidative degradation, as seen in comparative stability studies of halogenated vs. non-halogenated quinolinones .

Advanced Research Questions

Q. How can X-ray crystallography resolve ambiguities in the structural assignment of 3-Chloro-5,8-dimethylquinolin-4(1H)-one, particularly regarding substituent positions?

• Single-crystal X-ray diffraction using programs like SHELXL (for refinement) and ORTEP-3 (for visualization) provides unambiguous confirmation of substituent positions and bond angles. For example, in a related compound (2-(2-Chloro-6,7-dimethylquinolin-3-yl)-2,3-dihydroquinolin-4(1H)-one), torsion angles and Cl–C bond distances (1.72–1.75 Å) were critical for distinguishing positional isomers . Structure validation tools (e.g., PLATON ) ensure compliance with crystallographic standards, reducing errors in reported coordinates .

Q. What strategies can address contradictory reports on the antimicrobial activity of 3-Chloro-5,8-dimethylquinolin-4(1H)-one across different studies?

• Standardized Assays: Discrepancies often arise from variations in microbial strains or assay conditions. Re-evaluating activity under standardized protocols (e.g., CLSI guidelines) using isogenic bacterial strains can clarify potency .
• Structure-Activity Relationship (SAR) Analysis: Compare analogs (e.g., 3-bromo or 5-methoxy derivatives) to isolate the chloro substituent’s contribution. For instance, halogenated quinolinones generally show enhanced membrane penetration vs. non-halogenated analogs, but steric effects from methyl groups may reduce efficacy .

Q. How do computational methods (e.g., DFT, molecular docking) enhance the understanding of this compound’s mechanism in anticancer research?

• Density Functional Theory (DFT): Predicts electronic properties (e.g., HOMO-LUMO gaps) to identify reactive sites for electrophilic attack in DNA intercalation or enzyme inhibition .
• Molecular Docking: Simulates binding interactions with targets like topoisomerase II or NR4A receptors. For example, docking studies on 4(1H)-quinolinone derivatives reveal that chloro and methyl groups improve hydrophobic interactions in active sites, correlating with experimental IC$_{50}$ values .

Q. What crystallographic challenges arise during refinement of 3-Chloro-5,8-dimethylquinolin-4(1H)-one, and how are they mitigated?

• Disorder in Methyl Groups: Dynamic disorder in the C5/C8 methyl groups can distort electron density maps. Applying SHELXL’s restraints (e.g., DFIX, SIMU) maintains reasonable geometry during refinement .
• Twinned Crystals: Use the WinGX suite to detect twinning (e.g., via Hooft statistics) and apply twin-law corrections. For high-symmetry space groups, merging equivalent reflections improves data accuracy .

Key Recommendations for Researchers

• Prioritize SHELX and WinGX for crystallographic refinement to ensure structural accuracy .
• Combine SAR studies with computational modeling to rationalize biological activity discrepancies .
• Validate synthetic batches using HRMS and $^13$C NMR to confirm regiochemistry .